4-{3-[2-(allyloxy)phenoxy]propyl}-2,6-dimethylmorpholine hydrochloride

• IUPAC Name: 2,6-dimethyl-4-[3-(2-prop-2-enoxyphenoxy)propyl]morpholine;hydrochloride
• InChI: InChI=1S/C18H27NO3.ClH/c1-4-11-20-17-8-5-6-9-18(17)21-12-7-10-19-13-15(2)22-16(3)14-19;/h4-6,8-9,15-16H,1,7,10-14H2,2-3H3;1H
• InChI Key: CNLVKPZYGIBARX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCCOC2=CC=CC=C2OCC=C.Cl
• Molecular Formula: C18H28ClNO3
• Molecular Weight: 341.9 g/mol

Description

4-{3-[2-(allyloxy)phenoxy]propyl}-2,6-dimethylmorpholine hydrochloride, also known as SR-57227A, is a selective serotonin 5-HT3 receptor agonist. The compound has been studied for its potential therapeutic uses in conditions such as anxiety, depression, and drug addiction.

Mechanism of Action

4-{3-[2-(allyloxy)phenoxy]propyl}-2,6-dimethylmorpholine hydrochloride is a selective serotonin 5-HT3 receptor agonist. The 5-HT3 receptor is a ligand-gated ion channel that is widely distributed in the central and peripheral nervous systems. Activation of the receptor by this compound leads to the influx of cations into the cell, which can lead to depolarization and the release of neurotransmitters.
Biochemical and Physiological Effects:
Activation of the 5-HT3 receptor by this compound has been shown to modulate the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. The compound has also been shown to increase the release of acetylcholine in the hippocampus, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{3-[2-(allyloxy)phenoxy]propyl}-2,6-dimethylmorpholine hydrochloride in lab experiments is its selectivity for the 5-HT3 receptor. This allows researchers to study the specific effects of 5-HT3 receptor activation without the confounding effects of other neurotransmitter systems. However, one limitation of using this compound is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several future directions for research on 4-{3-[2-(allyloxy)phenoxy]propyl}-2,6-dimethylmorpholine hydrochloride. One area of interest is its potential therapeutic uses in conditions such as anxiety, depression, and drug addiction. Further studies are needed to determine the optimal dosing and administration routes for these applications. Another area of interest is the development of more selective and potent 5-HT3 receptor agonists for use in research and potential therapeutic applications. Additionally, studies are needed to further elucidate the biochemical and physiological effects of this compound and its mechanism of action.

Scientific Research Applications

4-{3-[2-(allyloxy)phenoxy]propyl}-2,6-dimethylmorpholine hydrochloride has been studied for its potential therapeutic uses in conditions such as anxiety, depression, and drug addiction. In animal studies, the compound has been shown to reduce anxiety-like behaviors and increase social interaction. It has also been shown to reduce drug-seeking behavior in rats trained to self-administer cocaine.